Cas no 1105242-40-7 (3-{[(4-methyl-1,3-thiazol-2-yl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione)

• Product Name: 3-{[(4-methyl-1,3-thiazol-2-yl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione
• CAS No: 1105242-40-7
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 5385455
• Update Time: 2025-07-08

3-{[(4-methyl-1,3-thiazol-2-yl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[[(4-Methyl-2-thiazolyl)amino]methylene]-1,5-dioxaspiro[5.5]undecane-2,4-dione
• 3-{[(4-methyl-1,3-thiazol-2-yl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione

• Inchi： 1S/C14H16N2O4S/c1-9-8-21-13(16-9)15-7-10-11(17)19-14(20-12(10)18)5-3-2-4-6-14/h7-8H,2-6H2,1H3,(H,15,16)
• InChI Key： SKUDGZQQCOZDFW-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)OC(=O)/C(=C/NC2=NC(C)=CS2)/C1=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.8±60.0 °C(Predicted)
• pka: 3.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-{[(4-methyl-1,3-thiazol-2-yl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione

Professional Introduction to Compound with CAS No. 1105242-40-7 and Product Name: 3-{[(4-methyl-1,3-thiazol-2-yl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione

Compound with the CAS number 1105242-40-7 and the product name 3-{[(4-methyl-1,3-thiazol-2-yl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of spirocyclic dioxane derivatives that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a 4-methyl-1,3-thiazole moiety in its structure suggests a possible role in modulating biological pathways, particularly those involving enzyme inhibition or receptor interaction.

The spiro[5.5]undecane core of this compound introduces a rigid framework that can enhance the binding affinity and selectivity of the molecule towards its target sites. This structural motif has been extensively studied in medicinal chemistry for its ability to stabilize complex conformations, making it an attractive scaffold for drug development. The dioxaspiro system further contributes to the compound's stability and reactivity, enabling it to participate in various chemical transformations that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in spirocyclic compounds due to their diverse pharmacological profiles. Studies have shown that such molecules can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 3-{[(4-methyl-1,3-thiazol-2-yl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione structure combines these features with the potential for further functionalization, making it a promising candidate for drug discovery efforts.

The 4-methyl-1,3-thiazole ring is particularly noteworthy as it is a known pharmacophore in many bioactive compounds. This heterocyclic system can interact with biological targets through hydrogen bonding and hydrophobic interactions, which are critical for achieving high affinity and specificity. The presence of an amino group attached to this ring further expands the compound's potential for biological activity by allowing for various modifications such as acylation or alkylation.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutics. The spiro[5.5]undecane core provides a stable platform for further derivatization, enabling researchers to tailor the molecule's properties to specific therapeutic needs. For instance, modifications at the 3-position could enhance solubility or metabolic stability, while changes at the 4-position might improve binding affinity to a particular target.

Recent research has highlighted the importance of spirocyclic compounds in drug development due to their unique structural features and biological activities. For example, studies have demonstrated that spirocyclic dioxanes can exhibit potent antimicrobial activity by interfering with bacterial cell wall synthesis or DNA replication. Similarly, these compounds have shown promise in inhibiting inflammatory pathways by modulating enzyme activity or receptor signaling.

The 3-{[(4-methyl-1,3-thiazol-2-yl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione structure aligns well with these findings and offers a promising starting point for developing new drugs targeting various diseases. The combination of the spiro[5.5]undecane core and the 4-methyl-1,3-thiazole moiety provides a rich scaffold for chemical modification and biological evaluation.

In conclusion, compound with CAS No. 1105242-40-7 and its product name 3-{[(4-methyl-1,3-thiazol-2-yl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics for various diseases.